3-Amino-4-fluorophenol
Overview
Description
3-Amino-4-fluorophenol is a light yellow to brown powder . It is used as a raw material in various applications, including medicine, pesticides, and hair dye . The fluorine substituents in the molecule increase its lipophilicity, enhancing membrane permeability and making it suitable as an active component intermediate in some medicines .
Synthesis Analysis
A practical synthetic route to regorafenib, a target compound, was obtained via a 10-step synthesis starting from 2-picolinic acid, 4-chloro-3-(trifluoromethyl)aniline, and 3-fluorophenol . The preparation of 4-amino-3-fluorophenol was crucial to the strategy, achieved via Fries and Beckman rearrangements using an economical and practical protocol .Molecular Structure Analysis
The molecular formula of 3-Amino-4-fluorophenol is C6H6FNO . Fluoro substituents in the 4-amino-3-fluorophenol molecule increase the lipophilicity of the whole molecule .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 3-Amino-4-fluorophenol include Fries and Beckman rearrangements . Another synthesis method involves diazotization, hydrolysis, nitration, and separation of isomers .Physical And Chemical Properties Analysis
3-Amino-4-fluorophenol has a molecular weight of 127.12 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The exact mass and monoisotopic mass are 127.043341977 g/mol . The topological polar surface area is 46.2 Ų .Scientific Research Applications
Pharmaceutical Research
3-Amino-4-fluorophenol: is a valuable intermediate in the synthesis of pharmaceuticals. Its unique structure, characterized by the presence of both amino and fluorophenol groups, makes it a versatile precursor in the development of a variety of therapeutic agents. For instance, it has been utilized in the synthesis of regorafenib , a medication used in cancer treatment .
Environmental Science
The compound’s potential impact on aquatic life has been noted, indicating its relevance in environmental science studies. Researchers can investigate the compound’s behavior in water systems and its long-term effects on ecosystems .
Safety and Hazards
When handling 3-Amino-4-fluorophenol, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn, and adequate ventilation should be ensured . All sources of ignition should be removed, and personnel should be evacuated to safe areas .
Mechanism of Action
Target of Action
It’s known that fluorinated compounds like 3-amino-4-fluorophenol are widely used in various industries due to their unique properties .
Mode of Action
It’s known that fluorinated compounds can undergo enzymatic defluorination . For instance, 4-fluorophenol can be defluorinated by 4-fluorophenol monooxygenase . This enzyme catalyzes NADPH-dependent hydroxylation and defluorination of 4-fluorophenol .
Biochemical Pathways
It’s known that fluorinated compounds can be involved in various enzymatic reactions, including defluorination .
Pharmacokinetics
It’s known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
It’s known that fluorinated compounds can have various biological effects, depending on their specific structures and targets .
Action Environment
The action of 3-Amino-4-fluorophenol can be influenced by various environmental factors . For instance, the stability and efficacy of the compound can be affected by factors such as temperature, pH, and the presence of other substances .
properties
IUPAC Name |
3-amino-4-fluorophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FNO/c7-5-2-1-4(9)3-6(5)8/h1-3,9H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJCSFNNTQGRAKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20542795 | |
Record name | 3-Amino-4-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20542795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-fluorophenol | |
CAS RN |
62257-16-3 | |
Record name | 3-Amino-4-fluorophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62257-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-4-fluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20542795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-4-fluorophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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